Cas no 129368-70-3 ((6-Bromohexyloxy)-tert-butyldimethylsilane)

• Product Name: (6-Bromohexyloxy)-tert-butyldimethylsilane
• CAS No: 129368-70-3
• MF: C₁₂H₂₇OSiBr
• MW: 295.33168
• CID: 898109
• PubChem ID: 24873678
• Update Time: 2025-05-21

(6-Bromohexyloxy)-tert-butyldimethylsilane Chemical and Physical Properties

Names and Identifiers

• (6-BROMOHEXYLOXY)-TERT-BUTYLDIMETHYL-
• [(6-bromohexyl)oxy](tert-butyl)dimethylsilane
• (6-Bromohexyloxy)-tert-butyldimethylsilane
• 6-bromohexoxy-tert-butyl-dimethylsilane
• (6-Bromohexyloxy)-tert-butyldimethylsilane 99%
• J-005671
• (6-bromohexyloxy)tert-butyldimethylsilane
• 6-Bromo-1-(t-butyldimethylsilyloxy)hexane
• SY129734
• DTXSID80401339
• 1-t-butyldimethylsilyloxy-6-bromohexane
• AKOS015913389
• ((6-bromohexyl)oxy)(tert-butyl)dimethylsilane
• 129368-70-3
• CS-0131385
• 6-bromohexyloxy-tert-butyldimethylsilane
• BS-53138
• (6-Bromohexyloxy)-t-butyldimethylsilane
• Silane, [(6-bromohexyl)oxy](1,1-dimethylethyl)dimethyl-
• [(6-bromohexyl)oxy](1,1-dimethylethyl)dimethyl silane
• 6-bromohexyloxy-tert-butyidimethylsilane
• DB-102334
• (6-bromohexyloxy)-tert-butyl-dimethylsilane
• (6-bromohexyloxy)(tert-butyl)dimethylsilane
• (6-Bromohexyloxy)-tert-butyldimethyl-sil ane,99%
• 1-(dimethyl-tert-butylsilyloxy)-6-bromohexane
• [(6-bromohexyl)oxy]-(1,1-dimethylethyl)dimethyl silane
• (6-Bromohexyloxy)-tert-butyldimethylsilane, 99%
• (6-bromo-hexyloxy)-tert-butyl-dimethyl-silane
• PBKXRKYUUXKNSL-UHFFFAOYSA-N
• 6-Bromohexyl tert-butyldimethylsilyl ether
• E77913
• SCHEMBL514304
• MFCD01863708

• MDL： MFCD01863708
• Inchi： InChI=1S/C12H27BrOSi/c1-12(2,3)15(4,5)14-11-9-7-6-8-10-13/h6-11H2,1-5H3
• InChI Key： PBKXRKYUUXKNSL-UHFFFAOYSA-N
• SMILES： CC(C)(C)[Si](C)(C)OCCCCCCBr

Computed Properties

• Exact Mass: 294.10151
• Monoisotopic Mass: 294.10145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.053 g/mL at 25 °C(lit.)
• Boiling Point: 276 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.457(lit.)
• PSA: 9.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(6-Bromohexyloxy)-tert-butyldimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6-Bromohexyloxy)-tert-butyldimethylsilane

Comprehensive Guide to (6-Bromohexyloxy)-tert-butyldimethylsilane (CAS 129368-70-3): Properties, Applications, and Market Insights

(6-Bromohexyloxy)-tert-butyldimethylsilane (CAS 129368-70-3) is a versatile organosilicon compound widely used in organic synthesis and material science. This brominated silyl ether derivative plays a crucial role as a protecting group reagent and molecular linker in pharmaceutical intermediates and advanced material development. With the growing demand for silane coupling agents in nanotechnology and surface modification applications, this compound has gained significant attention from researchers and industrial chemists.

The molecular structure of 6-bromohexyloxy tert-butyldimethylsilane combines a reactive bromohexyl chain with the stable TBDMS protecting group, making it particularly valuable for stepwise organic synthesis. Recent studies highlight its importance in creating functionalized surfaces for biosensors and drug delivery systems, aligning with current trends in personalized medicine and diagnostic technologies. The compound's unique properties address several challenges in controlled release formulations and bioconjugation chemistry.

From a commercial perspective, the global market for specialty silanes like (6-Bromohexyloxy)-tert-butyldimethylsilane is experiencing steady growth, driven by expanding applications in electronic materials and renewable energy technologies. Manufacturers are focusing on developing more efficient production methods to meet the increasing demand from the semiconductor industry and advanced coating sectors. The compound's role in creating self-assembled monolayers (SAMs) has become particularly relevant for next-generation nanoelectronic devices.

In synthetic chemistry applications, CAS 129368-70-3 serves as an important building block for constructing molecular architectures with precise spatial arrangements. Its bromoalkyl functionality allows for subsequent nucleophilic substitutions, while the tert-butyldimethylsilyl group provides excellent protection for hydroxyl groups during multi-step syntheses. These characteristics make it invaluable for preparing complex natural products and therapeutic compounds, especially in the development of targeted cancer therapies and antiviral agents.

The handling and storage of (6-Bromohexyloxy)-tert-butyldimethylsilane require standard precautions for moisture-sensitive reagents. It should be kept under inert atmosphere conditions to maintain stability, with typical shelf life extending beyond 24 months when properly stored. Recent innovations in air-sensitive packaging technologies have improved the commercial availability of this compound, making it more accessible to research laboratories worldwide.

Environmental and regulatory aspects of 6-bromohexyl TBDMS ether have been carefully evaluated, with studies confirming its compliance with major chemical regulations when used as intended. The compound's application in green chemistry processes has been explored, particularly in catalytic systems that minimize waste generation. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis methods and atom-efficient reactions.

Analytical characterization of CAS 129368-70-3 typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. Advanced techniques like FT-IR spectroscopy and X-ray crystallography have been employed to study its molecular interactions in various applications. These analytical methods ensure batch-to-batch consistency for critical applications in electronic grade materials and pharmaceutical intermediates.

Future research directions for (6-Bromohexyloxy)-tert-butyldimethylsilane include exploring its potential in click chemistry applications and bioorthogonal reactions. The compound's versatility makes it a promising candidate for developing smart materials with responsive properties. As the demand for precision chemical tools grows in both academic and industrial settings, this specialized silane derivative is poised to play an increasingly important role in cutting-edge chemical research and technological innovation.